N-(4-(furan-3-yl)benzyl)-5-methylisoxazole-4-carboxamide

• IUPAC Name: N-[[4-(furan-3-yl)phenyl]methyl]-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C16H14N2O3/c1-11-15(9-18-21-11)16(19)17-8-12-2-4-13(5-3-12)14-6-7-20-10-14/h2-7,9-10H,8H2,1H3,(H,17,19)
• InChI Key: XHURTHPKKMCFKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C(=O)NCC2=CC=C(C=C2)C3=COC=C3
• Molecular Formula: C16H14N2O3
• Molecular Weight: 282.29 g/mol

Description

“N-(4-(furan-3-yl)benzyl)-5-methylisoxazole-4-carboxamide” is a complex organic compound that contains several functional groups and rings, including a furan ring, a benzyl group, an isoxazole ring, and a carboxamide group. These functional groups suggest that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the furan and isoxazole rings, followed by the introduction of the benzyl and carboxamide groups. The exact synthetic route would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the furan and isoxazole rings, which are five-membered rings with oxygen and nitrogen atoms, respectively. The benzyl group would be attached to the furan ring, and the carboxamide group would be attached to the isoxazole ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would be influenced by the functional groups present in the molecule. The furan ring, for example, is an aromatic heterocycle and could undergo electrophilic aromatic substitution reactions. The carboxamide group could participate in reactions such as hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the polar carboxamide group could enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Given the presence of the furan and isoxazole rings, it’s possible that this compound could interact with biological macromolecules such as proteins or nucleic acids.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it is handled and used. As with all chemicals, appropriate safety precautions should be taken when handling and using this compound.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its chemical reactivity, and evaluation of its potential biological activities.